(2E)-1-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]prop-2-en-1-one

• IUPAC Name: (E)-3-(4-chloroanilino)-1-(4-chlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H11Cl2NO/c16-12-3-1-11(2-4-12)15(19)9-10-18-14-7-5-13(17)6-8-14/h1-10,18H/b10-9+
• InChI Key: HJTWKGGNODOTNM-MDZDMXLPSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C=CNC2=CC=C(C=C2)Cl)Cl
• Isomeric SMILES: C1=CC(=CC=C1C(=O)/C=C/NC2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C15H11Cl2NO
• Molecular Weight: 292.2 g/mol

Description

(2E)-1-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]prop-2-en-1-one, also known as 4-chloro-N-(4-chlorophenyl)benzamide, is an organic compound with a wide range of applications in scientific research. It is a colorless solid that is soluble in organic solvents and has a melting point of 131-132°C. This compound has been used in the synthesis of various organic compounds, including pharmaceuticals, and has been studied for its potential in the treatment of various diseases.

Scientific Research Applications

Molecular Dynamics and Quantum Chemical Studies

A study on the corrosion inhibition performances of similar compounds against the corrosion of iron has been conducted. Density functional theory (DFT) calculations and molecular dynamics simulations were utilized to predict the inhibition efficiencies. Quantum chemical parameters such as the highest occupied molecular orbital energy (E_HOMO), lowest unoccupied molecular orbital energy (E_LUMO), and others were calculated, providing insights into the molecular interactions and stability of these compounds (Kaya et al., 2016).

Synthesis and Characterization of Chalcone Derivatives

Research involving the synthesis and crystal structures of chalcone derivatives, which are structurally related to the compound of interest, has been documented. These compounds were synthesized through the Claisen-Schmidt condensation reaction, characterized by FT-IR, elemental analysis, and single crystal X-ray diffraction. Such studies contribute to the understanding of the molecular structure and intermolecular interactions within these compounds (Salian et al., 2018).

NLO Properties and Molecular Structure Analysis

The synthesis of a compound closely related to "(2E)-1-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]prop-2-en-1-one" and its characterization through FT-IR and single crystal X-ray diffraction studies have been reported. The study focuses on the NLO (Non-Linear Optical) properties, NBO (Natural Bond Orbital) analysis, and the molecular structure of the compound. Such research provides valuable insights into the electronic properties and potential applications of these compounds in optical materials (Najiya et al., 2014).